Cas no 83482-83-1 (Methanesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]-)

• Product name: Methanesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]-
• CAS No: 83482-83-1
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 671557
• PubChem ID: 12794424

Methanesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]-
• N-(4-phenyliminocyclohexa-2,5-dien-1-ylidene)methanesulfonamide
• 83482-83-1
• N-[(4E)-4-(Phenylimino)cyclohexa-2,5-dien-1-ylidene]methanesulfonamide
• DTXSID00510078

• Inchi： InChI=1S/C13H12N2O2S/c1-18(16,17)15-13-9-7-12(8-10-13)14-11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： VBSFBBXMHSLEAM-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)N=C1C=CC(=NC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 260.06194880g/mol
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų